6-Methyl-1H-pyrazolo[3,4-b]quinolin-3-ylamine

• IUPAC Name: 6-methyl-2H-pyrazolo[3,4-b]quinolin-3-amine
• InChI: InChI=1S/C11H10N4/c1-6-2-3-9-7(4-6)5-8-10(12)14-15-11(8)13-9/h2-5H,1H3,(H3,12,13,14,15)
• InChI Key: RKOSJFGLKQAHTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC3=C(NN=C3N=C2C=C1)N
• Molecular Formula: C11H10N4
• DSSTOX Substance ID: DTXSID501263931
• Molecular Weight: 198.22 g/mol
• CAS No.: 462067-00-1

Description

6-Methyl-1H-pyrazolo[3,4-b]quinolin-3-ylamine is a chemical compound with the CAS Number: 462067-00-1. Its molecular weight is 198.23. The IUPAC name for this compound is 6-methyl-1H-pyrazolo[3,4-b]quinolin-3-amine.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]quinolines, which includes this compound, has been a subject of research for over 100 years. The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI Code: 1S/C11H10N4/c1-6-2-3-9-7(4-6)5-8-10(12)14-15-11(8)13-9/h2-5H,1H3,(H3,12,13,14,15).

Physical And Chemical Properties Analysis

The melting point of this compound is between 279-281 degrees Celsius.

Scientific Research Applications

Reaction Mechanisms and Synthesis Approaches

Research has focused on developing efficient and environmentally friendly methods for synthesizing 1H-pyrazolo[3,4-b]quinoline derivatives, including 6-Methyl-1H-pyrazolo[3,4-b]quinolin-3-ylamine. Techniques such as the Friedländer synthesis, ring-opening versus annulations, and regioselective synthesis in water have been utilized, highlighting green chemistry approaches in the synthesis of novel quinoline scaffolds. These methodologies emphasize short reaction times, excellent yields, practical simplicity, and high regioselectivity without the need for extraction and chromatographic purification steps (Poomathi et al., 2015).

Catalyst-Free Syntheses

Innovations in synthesis methods have also been reported, such as the catalyst-free syntheses of pyrazolo[3,4-b]quinolin-5-one derivatives. These methods offer mild reaction conditions, good to high yields, and the simple isolation of products, contributing to the diverse structural possibilities and potential biological and pharmacological activities of these compounds (Ezzati et al., 2017).

Biological and Pharmacological Applications

Antimalarial Potential

Some derivatives have been synthesized and evaluated for their antimalarial potential against Plasmodium falciparum, demonstrating considerable activity. This underscores the potential of this compound derivatives in developing new antimalarial agents (Saini et al., 2016).

Anticancer Activity

The derivatives of this compound have been explored for their anticancer activities, with some compounds showing potent cytotoxic effects against various cancer cell lines. These findings indicate the therapeutic potential of these compounds in cancer treatment (Deady et al., 2003).

Corrosion Inhibition

The compounds have been investigated for their application as corrosion inhibitors, demonstrating significant efficiency in protecting mild steel in acidic environments. This highlights the potential industrial applications of these derivatives beyond their biological activities (Khattabi et al., 2019).

Comprehensive Review

Over a Century of Research

A comprehensive review covering over 100 years of research on 1H-pyrazolo[3,4-b]quinolines has been conducted, summarizing the synthesis methods, photophysical properties, and biological activities. This review underscores the enduring interest and potential of these compounds in various scientific fields, from fluorescent sensors to biologically active molecules (Danel et al., 2022).

Mechanism of Action

Target of Action

• For instance, some quinolinyl-pyrazoles exhibit class II c-Met inhibition activity , while others with a pyrazolo[3,4-b]pyridin-6-one scaffold show anticancer activity against multiple tumor cell lines .

Result of Action

• Potential antitumor activity suggests interference with cancer cell growth and survival .